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Introduction

The accurate assessment of vitamin D status in pediatric populations is crucial for ensuring
proper skeletal development and overall health. The primary circulating biomarker for vitamin D
status is 25-hydroxyvitamin D (25(OH)D). However, the presence of C3-epimers of 25(0OH)D,
particularly 3-epi-25-hydroxyvitamin D3 (3-epi-25(OH)D3), can interfere with standard analytical
methods, leading to an overestimation of vitamin D levels. This is especially significant in
infants and young children, where the concentration of these epimers can be substantially
elevated.[1][2][3][4]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold
standard for the quantitative analysis of vitamin D and its metabolites, offering the necessary
specificity and sensitivity to chromatographically separate and accurately quantify 25(OH)D3
and its C3-epimer.[5][6] This application note provides a detailed protocol for the simultaneous
guantification of 25-hydroxyvitamin D3 (25(OH)D3) and its C3-epimer (3-epi-25(0OH)D3) in
pediatric serum samples using LC-MS/MS.

Clinical Significance in Pediatrics

Studies have consistently shown that C3-epimers of 25(OH)D are present in significant
concentrations in the serum of infants, contributing to as much as 8.7% to 61.1% of the total
25(0OH)D concentration.[3][4] The concentration of 3-epi-25(0OH)D3 is particularly high in infants
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under one year of age and tends to decrease as the child gets older.[1][7] The inclusion of 3-
epi-25(0OH)D3 in total 25(OH)D measurements can lead to the misclassification of a child's
vitamin D status, potentially masking a deficiency.[8] Therefore, the specific and accurate
measurement of both 25(OH)D3 and its C3-epimer is essential for correct clinical assessment
and appropriate therapeutic intervention in pediatric populations.

Quantitative Data Summary

The following tables summarize the quantitative data for 25(OH)D3 and 3-epi-25(OH)D3 in
pediatric samples from various studies.

Table 1: Concentration of 25(OH)D3 and 3-epi-25(0OH)D3 in Infants (<1 year)

Mean Mean 3-epi- Percentage of
Number of .
Study . 25(0OH)D3 25(0OH)D3 3-epi-
Subjects
(nmoliL) (nmoliL) 25(OH)D3
Yazdanpanah et - ) ) -
Not Specified Varies with age 11.44 Not Specified
al. (2013)
_ 39 (with
Singh et al. n
(2011) detectable Not Specified 40.2 (mean) 27.8% (mean)
epimers)

Table 2: Concentration of 25(OH)D3 and 3-epi-25(OH)D3 in Children (>1 year)
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Mean Mean 3-epi-
Number of
Study Age Group . 25(OH)D3 25(0OH)D3
Subjects
(nmoliL) (nmoliL)
Yazdanpanah et - ) )
1-2 years Not Specified Varies with age 5.4
al. (2013)
Yazdanpanah et - ) ]
>2 years Not Specified Varies with age 4.4
al. (2013)
337 (with _
Gordon et al. -~ 3.5 (median,
8-15 years detectable Not Specified
(2018) ) ng/mL)
epimers)

Note: Conversion factor: 1 ng/mL = 2.5 nmol/L

Experimental Protocols

This section details the methodology for the quantitative analysis of 25(OH)D3 and 3-epi-

25(0OH)D3 in pediatric serum samples.

Sample Preparation

Given the small sample volumes often available from pediatric patients, this protocol is

optimized for low-volume samples.

Materials:

Protocol:

Serum samples (as little as 50 pL)

Reconstitution Solvent: 50:50 Methanol:Water

Protein Precipitation Reagent: Acetonitrile or Methanol

Internal Standard (IS) solution: Deuterated 25(OH)D3 (d6-25(0OH)D3) in methanol

Liquid-Liquid Extraction (LLE) Solvent: Methyl-tert-butyl ether (MTBE) or Hexane
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e To 50 pL of serum in a microcentrifuge tube, add 10 pL of the internal standard solution.
e Add 100 pL of ice-cold acetonitrile to precipitate proteins.

» Vortex for 30 seconds to ensure thorough mixing.

o Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

o Carefully transfer the supernatant to a new tube.

e For LLE, add 500 pL of MTBE to the supernatant.

» Vortex for 1 minute and then centrifuge at 5,000 x g for 5 minutes to separate the layers.
o Transfer the upper organic layer to a clean tube.

o Evaporate the solvent to dryness under a gentle stream of nitrogen at 37°C.

o Reconstitute the dried extract in 100 pL of the reconstitution solvent.

» Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

e A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid
chromatography (UHPLC) system.

o Atandem mass spectrometer equipped with an electrospray ionization (ESI) source.
Chromatographic Conditions:

e Column: A column capable of separating the epimers is crucial. A pentafluorophenyl (PFP) or
a chiral column is often used. For example, a Restek Raptor FluoroPhenyl column (100 x 2.1
mm, 2.7 um).

¢ Mobile Phase A: Water with 0.1% formic acid
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¢ Mobile Phase B: Methanol with 0.1% formic acid

o Gradient: A typical gradient would start at around 50% B, ramping up to >95% B to elute the
analytes, followed by a re-equilibration step.

e Flow Rate: 0.3 - 0.5 mL/min

e Column Temperature: 40°C

e Injection Volume: 10 pL

Mass Spectrometry Conditions:

 lonization Mode: Positive Electrospray lonization (ESI+)

e Multiple Reaction Monitoring (MRM) Transitions:
o 25(0OH)D3: 401.3 > 383.3 (Quantifier), 401.3 > 159.1 (Qualifier)
o 3-epi-25(0OH)D3: 401.3 > 383.3 (Quantifier), 401.3 > 257.2 (Qualifier)
o d6-25(0OH)D3 (IS): 407.3 > 389.3

Note: The specific MRM transitions may need to be optimized based on the instrument used.

Data Analysis and Quantification

o Calibration curves are constructed by plotting the peak area ratio of the analyte to the
internal standard against the concentration of the calibrators.

o Alinear regression model with a weighting factor of 1/x is typically used.

e The concentration of 25(0OH)D3 and 3-epi-25(0OH)D3 in the pediatric samples is determined
from the calibration curve.

Visualizations

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12426771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Sources of Vitamin D Skin Liver
5. Epimerase
Sunlight uve I B Vitamin D3 | cvport. cvearan o | 25(0H)D3 3-epi-25(0H)D3
(Cholecalciferol) |
A
T 1a-hydroxylase Kidney
Diet (CYP27B1) \

1,25(0H)2D3 Binds to VDR Target Tissues
(Calcitriol - Active Form) (Bone, Intestine, etc.)

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12426771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Internal Standard Spiking

l

Protein Precipitation

l

Liquid-Liquid Extraction

'

Evaporation

l

Reconstitution

LC Separation

MS/MS Detection

Data Analysis & Quantification

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b12426771?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12426771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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